Cas no 647-41-6 (Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-)

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- structure
647-41-6 structure
Product Name:Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
CAS No:647-41-6
MF:C8H4Br2F12
MW:487.906203269959
CID:417484
PubChem ID:71378880
Update Time:2025-04-19

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Chemical and Physical Properties

Names and Identifiers

    • Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
    • 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorooctane
    • DTXSID80801476
    • 647-41-6
    • Inchi: 1S/C8H4Br2F12/c9-2-1-3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(10,21)22/h1-2H2
    • InChI Key: XWVZCTPFAMKPLI-UHFFFAOYSA-N
    • SMILES: BrC(C(C(C(C(C(CCBr)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 485.84872
  • Monoisotopic Mass: 485.84881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Related Literature

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